2,3-Difluoro-5-(methoxycarbonyl)benzoic acid

• IUPAC Name: 2,3-difluoro-5-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C9H6F2O4/c1-15-9(14)4-2-5(8(12)13)7(11)6(10)3-4/h2-3H,1H3,(H,12,13)
• InChI Key: LNSMQSGZGVHPCU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)F)F)C(=O)O
• Molecular Formula: C9H6F2O4
• Molecular Weight: 216.14 g/mol
• CAS RN: 1822660-61-6

Description

Synthesis Analysis
2,3-Difluoro-5-(methoxycarbonyl)benzoic acid, while not directly detailed, can be synthesized through methods similar to those used for other fluorinated benzoic acids. For instance, Tagat et al. describe the synthesis of various mono- and difluoronaphthoic acids by preparing fluorinated phenylacetic acids, which undergo several reactions including Friedel-Crafts cyclization and aromatization to yield the target structures (Tagat et al., 2002).

Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be characterized using techniques such as X-ray diffraction. For example, Zhao et al. used single-crystal X-ray diffraction to determine the crystal structure of a related compound, highlighting the importance of conjugated systems and bond lengths in determining molecular structure (Zhao et al., 2010).

Chemical Reactions and Properties
Fluorinated benzoic acids like this compound participate in various chemical reactions. Tagat et al. describe the electrophilic fluorination and other steps involved in the synthesis of fluoronaphthoic acids, which could be analogous to reactions involving this compound (Tagat et al., 2002).

Physical Properties Analysis
The physical properties of compounds similar to this compound, such as crystal structure and hydrogen bonding patterns, can be elucidated through X-ray crystallography. For example, studies by Zhao et al. and others provide insights into the crystal packing, hydrogen bonding, and molecular arrangement in the solid state, which are crucial for understanding the physical properties of these compounds (Zhao et al., 2010).

Chemical Properties Analysis
The chemical properties of fluorinated benzoic acids are influenced by the presence of fluorine atoms, which affect reactivity and interaction with other molecules. The work by Tagat et al., describing the synthesis and properties of difluoronaphthoic acids, can shed light on the chemical behavior of this compound, such as its reactivity in various chemical reactions and the influence of fluorine atoms on its chemical properties (Tagat et al., 2002).

Scientific Research Applications

Synthesis of Bioactive Compounds

• Industrial Scale-Up for Diabetes Therapy : 2,3-Difluoro-5-(methoxycarbonyl)benzoic acid derivatives are utilized in the synthesis of SGLT2 inhibitors for diabetes therapy. A cost-effective, scalable process has been developed using dimethyl terephthalate as the starting material, demonstrating the practicality and potential for large-scale production (Zhang et al., 2022).

Environmental Applications

• Adsorption and Removal of Heavy Metals : Modified benzoic acid derivatives, including those similar to this compound, have been used to enhance the adsorption capacity of activated carbon for the removal of cobalt ions from aqueous solutions. This indicates potential environmental applications in water treatment and pollution control (Gunjate et al., 2020).

Analytical Chemistry

• Mass Spectrometry Enhancements : Derivatives of benzoic acid, similar to this compound, are used as additives to improve the ion yields and signal-to-noise ratio in matrix-assisted laser desorption/ionization mass spectrometry. This suggests their role in enhancing analytical techniques for the detection of high-mass range molecules (Karas et al., 1993).

Chemical Synthesis

• Development of Novel Organic Compounds : Research in organic chemistry has shown the use of this compound and related compounds in the synthesis of various organic molecules, indicating its versatility in creating diverse chemical structures. This includes the development of new routes and methodologies in organic synthesis (Sinha et al., 2000).

Biomedical Research

• Fluorescence Probes for Reactive Oxygen Species : Benzoic acid derivatives have been used in the synthesis of novel fluorescence probes for detecting reactive oxygen species. This application is crucial in biological and chemical studies, particularly in understanding oxidative stress and related cellular processes (Setsukinai et al., 2003).

Safety and Hazards

The compound is classified under GHS07 and has the signal word "Warning". It is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and wearing protective gloves/eye protection/face protection.